Cas no 26403-58-7 (Poly(oxy-1,2-ethanediyl),a-(1-oxo-2-propen-1-yl)-w-hydroxy-)

Poly(oxy-1,2-ethanediyl), α-(1-oxo-2-propen-1-yl)-ω-hydroxy-, is a reactive polyethylene glycol (PEG) derivative featuring a terminal hydroxyl group and an acrylate moiety. This bifunctional polymer is widely utilized in biomedical and material science applications due to its ability to undergo radical polymerization via the acrylate group while retaining PEG's biocompatibility and hydrophilicity. The hydroxyl terminus allows further functionalization, enabling conjugation with other molecules or surfaces. Its water solubility, low immunogenicity, and tunable molecular weight make it suitable for drug delivery systems, hydrogels, and surface modifications. The product's dual reactivity facilitates the synthesis of tailored polymeric architectures with controlled properties.

Poly(oxy-1,2-ethanediyl),a-(1-oxo-2-propen-1-yl)-w-hydroxy- structure

26403-58-7 structure

Product Name:Poly(oxy-1,2-ethanediyl),a-(1-oxo-2-propen-1-yl)-w-hydroxy-

CAS No:26403-58-7

MF:C₅H₈O₃

MW:116.115221977234

MDL:MFCD00081878

CID:280759

Update Time:2026-05-14

Poly(oxy-1,2-ethanediyl),a-(1-oxo-2-propen-1-yl)-w-hydroxy- Chemical and Physical Properties

Names and Identifiers

- Poly(oxy-1,2-ethanediyl),a-(1-oxo-2-propen-1-yl)-w-hydroxy-
- POLYETHYLENEGLYCOL 1000 MONOACRYLATE
- POLYETHYLENEGLYCOL2000MONOACRYLATE
- AE 200
- AE 400
- AE 90
- Blemmer AE 150
- Blemmer AE 200
- Blemmer AE 350
- Blemmer AE 400
- Blemmer AP 350
- BlemmerAE 90
- PME 4000
- Poly(ethylene oxide) monoacrylate
- Poly(oxy-1,2-ethanediyl),a-(1-oxo-2-propenyl)-w-hydroxy- (9CI)
- Polyethylene glycol acrylate
- Polyethylene glycol monoacrylate
- RMH 1053
- MDL： MFCD00081878
- Inchi： InChI=1S/C13H24O7/c1-2-13(15)20-12-11-19-10-9-18-8-7-17-6-5-16-4-3-14/h2,14H,1,3-12H2
- InChI Key： GYIXDFJDLKMWAA-UHFFFAOYSA-N
- SMILES： OCCOCCOCCOCCOCCOC(C=C)=O

Poly(oxy-1,2-ethanediyl),a-(1-oxo-2-propen-1-yl)-w-hydroxy- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
abcr	AB110613-25 g	Polyethylene Glycol 2000 monoacrylate; .	26403-58-7	25 g	€104.00	2023-07-20
abcr	AB110613-50 g	Polyethylene Glycol 2000 monoacrylate; .	26403-58-7	50g	€209.00	2022-09-01
abcr	AB110613-100 g	Polyethylene Glycol 2000 monoacrylate; .	26403-58-7	100g	€370.30	2022-09-01
abcr	AB123443-25 g	Polyethylene glycol 3000 monoacrylate; .	26403-58-7	25g	€110.00	2023-06-24
abcr	AB123443-50 g	Polyethylene glycol 3000 monoacrylate; .	26403-58-7	50g	€209.00	2023-06-24
abcr	AB123443-100 g	Polyethylene glycol 3000 monoacrylate; .	26403-58-7	100g	€370.30	2023-06-24
abcr	AB123443-25g	Polyethylene glycol 3000 monoacrylate; .	26403-58-7	25g	€115.00	2025-02-20
abcr	AB123443-50g	Polyethylene glycol 3000 monoacrylate; .	26403-58-7	50g	€209.00	2023-09-18
abcr	AB123443-100g	Polyethylene glycol 3000 monoacrylate; .	26403-58-7	100g	€370.30	2023-09-18
abcr	AB110613-25g	Polyethylene Glycol 2000 monoacrylate; .	26403-58-7	25g	€104.00	2024-06-12

Poly(oxy-1,2-ethanediyl),a-(1-oxo-2-propen-1-yl)-w-hydroxy- Production Method

Production Method 1

25736-86-1

26403-58-7

Reaction Conditions

1.1 Reagents: Phenylmethyl [3-(trimethoxysilyl)propyl] carbonotrithioate Solvents: Toluene ; 24 h, 100 °C
1.2 Catalysts: Azobisisobutyronitrile Solvents: Toluene ; 24 h, 80 °C

Reference

: Polymer grafted layered double hydroxides (LDHs-g-POEGMA): a highly efficient reusable solid catalyst for the synthesis of chromene incorporated dihydroquinoline derivatives under solvent-free conditions

Reddy, Mudumala Veeranarayana; et al, Green Chemistry (2016, Green Chemistry (2016), 18(15), 4228-4239, 18(15), 4228-4239

Production Method 2

26403-58-7

Reaction Conditions

1.1 Reagents: Iodine Catalysts: Tetrabutylammonium iodide Solvents: Ethanol ; 3.5 h, 60 °C

Reference

: Synthesis of nano-capsules via aqueous emulsion RCMP-PISA and encapsulation

Sarkar, Jit; et al, Polymer Chemistry (2020, Polymer Chemistry (2020), 11(23), 3904-3912, 11(23), 3904-3912

Production Method 3

26403-58-7

Reaction Conditions

1.1 Catalysts: Azobisisobutyronitrile Solvents: Isopropanol , 1,2-Dichloroethane ; rt; rt → 70 °C; 24 h, 70 °C

Reference

: Spiropyran-containing water-soluble and photoreversible copolymers

Liu, Boer ; et al, Polymer (2023, Polymer (2023), 272, 125827, 272, 125827

Production Method 4

25736-86-1

26403-58-7

Reaction Conditions

1.1 Catalysts: Tetrabutylammonium bromide , Ferrous bromide , Decamethylferrocene , 1,5-Dimethyl 2-bromo-2,4,4-trimethylpentanedioate Solvents: Toluene , Tetrahydrofuran ; rt; 48 h, 60 °C; 60 °C → -78 °C

Reference

: Ferrocene Cocatalysis for Iron-Catalyzed Living Radical Polymerization: Active, Robust, and Sustainable System under Concerted Catalysis by Two Iron Complexes

Fujimura, Kojiro; et al, Macromolecules (Washington, Macromolecules (Washington, DC, United States) (2015), 48(13), 4294-4300, 48(13), 4294-4300

Production Method 5

25736-86-1

26403-58-7

Reaction Conditions

1.1 Catalysts: Azobisisobutyronitrile Solvents: Dimethylformamide ; 90 min, 90 °C

Reference

: A facile method for the stain-free visualization of hierarchical structures with electron microscopy

Williams, Paul E.; et al, Journal of Polymer Science, Journal of Polymer Science, Part A: Polymer Chemistry (2015), 53(7), 842-845, 53(7), 842-845

Production Method 6

26403-58-7

Reaction Conditions

1.1 Catalysts: 1,4-Dihydro-2,5-bis(4-nitrophenyl)-1,4-diphenylpyrrolo[3,2-b]pyrrole ; 480 s

Reference

: A-π-D-π-D type 2,5-bis(4-nitrophenyl)-1,4-dihydropyrrolo[3,2-b]pyrrole derivatives as radical photoinitiators for LED photopolymerization

Wang, Lei; et al, Synthetic Metals (2022, Synthetic Metals (2022), 291, 117168, 291, 117168